Cas no 67801-68-7 (disodium di-2-naphthylmethanedisulphonate)

• Product Name: disodium di-2-naphthylmethanedisulphonate
• CAS No: 67801-68-7
• MF: C₂₁H₁₄Na₂O₆S₂
• MW: 472.441805362701
• CID: 967098
• PubChem ID: 105665
• Update Time: 2025-04-19

disodium di-2-naphthylmethanedisulphonate Chemical and Physical Properties

Names and Identifiers

• disodium di-2-naphthylmethanedisulphonate
• Di-2-naphthalenyl methanedisulfonic acid, disodium salt
• disodium dinaphthalen-2-ylmethanedisulfonate
• Methanedisulfonic acid, 1,1-di-2-naphthalenyl-, sodium salt (1:2)
• Methanedisulfonic acid, di-2-naphthalenyl-, disodium salt
• 67801-68-7
• NS00053688
• DTXSID8070629
• EINECS 267-188-6
• UPUGCJSMZARLEL-UHFFFAOYSA-L

• Inchi： 1S/C21H16O6S2.2Na/c22-28(23,24)21(29(25,26)27,19-11-9-15-5-1-3-7-17(15)13-19)20-12-10-16-6-2-4-8-18(16)14-20;;/h1-14H,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
• InChI Key： UPUGCJSMZARLEL-UHFFFAOYSA-L
• SMILES： S(C(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 472.00282
• Monoisotopic Mass: 472.00271907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 699
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 114.4